5,8,11-Eicosatrienoic acid, 14,15-dihydroxy-, (5Z,8Z,11Z)-

• Molecular Formula: C20H34O4
• Molecular Weight: 338.5 g/mol
• IUPAC Name: (5Z,8Z,11Z,14S,15R)-14,15-dihydroxyicosa-5,8,11-trienoic acid
• InChI: InChI=1S/C20H34O4/c1-2-3-12-15-18(21)19(22)16-13-10-8-6-4-5-7-9-11-14-17-20(23)24/h4,6-7,9-10,13,18-19,21-22H,2-3,5,8,11-12,14-17H2,1H3,(H,23,24)/b6-4-,9-7-,13-10-/t18-,19+/m1/s1
• InChI Key: SYAWGTIVOGUZMM-KZTFMOQPSA-N
• Isomeric SMILES: CCCCC[C@H]([C@H](C/C=C\C/C=C\C/C=C\CCCC(=O)O)O)O
• SMILES: CCCCC[C@@H](O)[C@@H](O)C/C=CC/C=CC/C=CCCCC(O)=O
• Canonical SMILES: CCCCCC(C(CC=CCC=CCC=CCCCC(=O)O)O)O
• synonyms: (±)14,15-DiHETrE

Description

5,8,11-Eicosatrienoic acid, 14,15-dihydroxy-, (5Z,8Z,11Z)-, also known as 14,15-EET, is a type of epoxyeicosatrienoic acid (EET). EETs are metabolites of arachidonic acid, which is a polyunsaturated fatty acid found in the human body. EETs have been found to have various physiological effects and have been studied for their potential therapeutic applications. In

Scientific Research Applications

LC-MS/MS Method Development for Plasma Analysis

Duflot et al. (2017) developed a sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method to quantify various epoxyeicosatrienoic acids (EETs) and dihydroxyeicosatrienoic acids (DHETs) in human plasma. This method facilitated the study of vascular endothelial stimulation and could distinguish between healthy and hypertensive subjects based on changes in specific EET and DHET levels (Duflot et al., 2017).

Study of 5-Lipoxygenation in Leukocytes

Petrich et al. (1996) investigated the suppression of 5-lipoxygenation of arachidonic acid in human leukocytes. They found that certain hydroxyeicosatetraenoic acids (HETEs) could suppress this conversion, revealing insights into the biochemical pathways involving these fatty acids (Petrich et al., 1996).

Prostaglandin Endoperoxide Synthase Studies

Oliw et al. (1993) explored the oxygenation of 5,8,11-eicosatrienoic acid by prostaglandin endoperoxide synthase. Their research identified several polar metabolites and provided insights into the enzymatic conversion process, revealing the complexity of interactions in prostaglandin biosynthesis (Oliw et al., 1993).

Biosynthesis Research in Sheep Vesicular Gland

Granström et al. (1968) conducted studies on the biosynthesis of various prostaglandins, including the identification of new compounds formed from eicosatrienoic acid. This research added to the understanding of prostaglandin biosynthesis mechanisms (Granström et al., 1968).

Rabbit Renal Cortical Microsomes Study

Oliw and Oates (1981) examined how rabbit renal cortical microsomes metabolize arachidonic acid into various trihydroxyeicosatrienoic acids. This research contributed to understanding the metabolic pathways of eicosatrienoic acids in renal tissues (Oliw & Oates, 1981).